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Compound of Interest

Compound Name: Futokadsurin C

Cat. No.: B15593424 Get Quote

An In-depth Exploration of the Chemical Architecture and Biological Significance of a Promising

Natural Product

Introduction
Futokadsurin C is a naturally occurring bioactive compound that has garnered interest within

the scientific community. This technical guide serves as a comprehensive resource for

researchers, scientists, and drug development professionals, providing a detailed overview of

Futokadsurin C's chemical structure, properties, and potential therapeutic applications. The

information presented herein is curated from scientific literature to facilitate a deeper

understanding and further investigation of this intriguing molecule.

Chemical Structure and Properties
Futokadsurin C belongs to the class of lignans, a diverse group of polyphenolic compounds

found in plants. The precise chemical structure of Futokadsurin C has been elucidated

through extensive spectroscopic analysis, primarily Nuclear Magnetic Resonance (NMR)

spectroscopy and mass spectrometry.

Table 1: Chemical Properties of Futokadsurin C
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Property Value

Molecular Formula C₂₁H₂₄O₅[1]

Molecular Weight 356.41 g/mol [1]

Appearance Reported as a white powder

Solubility
Soluble in methanol, ethanol, and other organic

solvents

Melting Point Not available in the reviewed literature

The core of Futokadsurin C features a dibenzocyclooctadiene skeleton, a characteristic

feature of many bioactive lignans isolated from plants of the Kadsura and Piper genera. The

specific arrangement of substituents on this core structure is crucial for its biological activity.

Biological Activity and Potential Applications
Lignans isolated from the Kadsura genus are known to possess a wide range of biological

activities, including anti-inflammatory, antiviral, and cytotoxic effects. While specific in-depth

biological studies on Futokadsurin C are limited in the publicly available literature, related

compounds from Piper futokadsura have demonstrated notable pharmacological properties.

These include futoxide, futoenone, futoquinol, and futoamide, which have been investigated for

their potential health benefits. The structural similarity of Futokadsurin C to these compounds

suggests it may share a similar spectrum of bioactivity.

Further research is warranted to fully elucidate the pharmacological profile of Futokadsurin C
and to explore its potential as a lead compound in drug discovery programs.

Experimental Protocols
The isolation and characterization of Futokadsurin C involve standard laboratory techniques

for natural product chemistry. While a specific, detailed experimental protocol for Futokadsurin
C is not readily available, a general workflow can be inferred from studies on related

compounds.

General Isolation and Purification Workflow
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Dried and Powdered
Plant Material

(e.g., stems of Piper futokadsura)

Solvent Extraction
(e.g., Methanol, Ethanol) Crude Extract Solvent Partitioning

(e.g., Ethyl Acetate, n-Butanol) Fractions of Varying Polarity Column Chromatography
(Silica Gel, Sephadex LH-20) Purified Fractions Preparative HPLC Pure Futokadsurin C

Pure Futokadsurin C

Spectroscopic Analysis

1D and 2D NMR
(¹H, ¹³C, COSY, HSQC, HMBC)

Mass Spectrometry
(HR-ESI-MS)

Chemical Structure Elucidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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